Cas no 40010-58-0 (1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone)

• Product Name: 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone
• CAS No: 40010-58-0
• MF: C₉H₁₂O₆
• MW: 217.18
• CID: 5091951
• Update Time: 2025-05-22

1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone Chemical and Physical Properties

Names and Identifiers

• 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone

• Inchi： 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m1/s1/i7+1
• InChI Key： BDBGJSXZKMTMGP-OTDPURCDSA-N
• SMILES： [C@H]1([C@]2(O[C@@]3([H])[C@]([H])(OC(C)(C)O3)[C@@]2([H])O[13C]1=O)[H])O

Additional information on 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone

Comprehensive Guide to 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone (CAS No. 40010-58-0)

1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone is a specialized 13C-labeled carbohydrate derivative widely used in NMR spectroscopy, metabolic research, and pharmaceutical development. With the CAS number 40010-58-0, this compound plays a crucial role in isotopic labeling studies due to its stable carbon-13 isotope. Researchers and industries value its unique structural properties, making it a sought-after reagent in glycobiology and drug discovery.

The growing demand for isotopically labeled compounds in life sciences has put 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone in the spotlight. Its applications extend to tracer studies, enzyme mechanism analysis, and biomolecular structure elucidation. The compound's γ-lactone moiety and isopropylidene protection enhance its stability, making it ideal for various synthetic applications.

One of the most common questions researchers ask is: "How does 13C labeling improve NMR sensitivity?" The answer lies in the enhanced signal detection provided by carbon-13 isotopes, which allows for more precise molecular tracking in complex biological systems. This makes 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone invaluable for studying carbohydrate metabolism and glycosylation patterns.

In recent years, the compound has gained attention in personalized medicine and diagnostic imaging. Its ability to serve as a metabolic probe helps researchers understand disease mechanisms at the molecular level. The 13C-labeled idofuranuronic acid derivative is particularly useful in cancer research, where altered sugar metabolism is a hallmark of malignant cells.

The synthesis of 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone involves sophisticated organic chemistry techniques, including stereoselective protection and isotope incorporation. These processes ensure high chemical purity and isotopic enrichment, critical for research applications. The compound's crystalline form and defined melting point make it easy to handle in laboratory settings.

From a commercial perspective, the market for 13C-labeled compounds like 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone is expanding rapidly. The increasing adoption of advanced analytical techniques in pharmaceutical quality control and academic research drives this growth. Companies specializing in isotope-enriched chemicals are investing heavily in expanding their product portfolios to meet this demand.

Storage and handling of 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone require standard laboratory precautions. The compound should be kept in dry conditions at controlled temperatures to maintain stability. While not classified as hazardous, proper chemical safety protocols should always be followed when working with any laboratory reagent.

Future applications of this compound may include glycan analysis in biopharmaceuticals and vaccine development. The precision offered by 13C-labeled sugars could revolutionize our understanding of carbohydrate-protein interactions and cell signaling pathways. As research techniques become more sophisticated, the demand for high-quality isotopically labeled building blocks like this compound will continue to grow.

For researchers considering 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone for their studies, it's important to verify the isotopic purity and chemical specifications with suppliers. Many laboratories now require certificates of analysis that detail the 13C enrichment level and chromatographic purity of such specialized compounds.

The unique combination of structural features and isotopic labeling makes 1,2-O-Isopropylidene-β-L-idofuranuronic-6-13C acid γ-lactone (CAS 40010-58-0) a powerful tool in modern chemical and biological research. Its applications span from basic science to applied medical research, demonstrating the growing importance of stable isotope labeling in understanding complex biological systems.